Cas no 2171193-35-2 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid
• CAS No: 2171193-35-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6055875
• PubChem ID: 165509470
• Update Time: 2025-07-19

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxyphenyl]formamido}butanoic acid
• 2171193-35-2
• EN300-1548753

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)31)28-26(32)22-14-17(34-2)11-12-24(22)29-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t16-/m1/s1
• InChI Key： YBRHUICBEUFVJI-MRXNPFEDSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(N[C@H](C)CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid

Comprehensive Analysis of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid (CAS No. 2171193-35-2)

The compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid (CAS No. 2171193-35-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxyphenyl moiety, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has focused on Fmoc-protected compounds like CAS 2171193-35-2 for their stability and compatibility with solid-phase peptide synthesis (SPPS). This method is critical for developing therapeutic peptides, a hot topic in biopharmaceuticals. The compound’s chiral center (3R configuration) ensures stereochemical precision, a key factor in enzyme-substrate interactions and receptor binding. Such attributes are frequently searched by researchers exploring structure-activity relationships (SAR) and peptide-based drug design.

The methoxy group in (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid enhances its solubility and modulates electronic properties, making it suitable for high-throughput screening applications. This aligns with trends in AI-driven drug discovery, where computational chemistry tools predict molecular behavior. Users often search for "Fmoc-amino acid applications" or "peptide modification techniques," reflecting the compound’s relevance in modern bioconjugate chemistry.

From a synthetic perspective, CAS 2171193-35-2 is pivotal for introducing bulky aromatic groups into peptide chains, a strategy employed to improve proteolytic stability and bioavailability. These features address common challenges in peptide therapeutics, a trending topic in biotech forums and academic publications. The compound’s carboxylic acid terminus also allows further functionalization, catering to queries like "C-terminal peptide modifications" or "linker chemistry in drug delivery."

In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}butanoic acid represents a versatile tool for medicinal chemists and biochemists. Its alignment with cutting-edge research areas such as peptide engineering and personalized medicine ensures its continued prominence in scientific literature and industrial applications.